3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C15H16N6O4/c1-20-6-2-3-10(20)14-18-13(25-19-14)9-16-11(22)4-7-21-8-5-12(23)17-15(21)24/h2-3,5-6,8H,4,7,9H2,1H3,(H,16,22)(H,17,23,24)
• InChI Key: CFRWRXIGLVHTDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C15H16N6O4
• Molecular Weight: 344.33 g/mol
• CAS No.: 2034453-08-0

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C15H16N6O4 and its molecular weight is 344.331. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial and Anticandidal Agents

Studies have reported on the synthesis of derivatives containing the pyrimidine ring, demonstrating moderate antimicrobial activities. For instance, Farag et al. (2009) explored the utility of a related pyrimidine derivative in synthesizing new heterocyclic compounds, which showed moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009). Similarly, Kaplancıklı (2011) synthesized oxadiazole derivatives with significant anticandidal properties, indicating the potential of these compounds in antifungal applications (Kaplancıklı, 2011).

Plant Growth Stimulation and Herbicidal Activity

Pivazyan et al. (2019) found that derivatives of pyrimidine exhibited a pronounced plant growth-stimulating effect, showcasing the utility of these compounds in agriculture (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019). Additionally, research on the herbicidal activity of related compounds, such as those synthesized by Liu et al. (2008), underscores the versatility of pyrimidine derivatives in managing weed growth (Liu et al., 2008).

Insecticidal and Antibacterial Potential

Deohate and Palaspagar (2020) investigated the synthesis of pyrimidine-linked heterocyclics, finding applications in both insecticidal and antimicrobial fields. This study indicates the compound's potential in pest control and infection prevention (Deohate & Palaspagar, 2020).